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Compound of Interest

Compound Name: Folic acid methyl ester

Cat. No.: B15390113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

synthetic methodology for folic acid methyl ester, a key derivative of folic acid used in various

research and pharmaceutical development contexts. This document details the expected

nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, alongside

a detailed experimental protocol for its synthesis and characterization.

Introduction
Folic acid, a B-vitamin, plays a crucial role in numerous biological processes. Its synthetic

derivative, folic acid methyl ester, is of significant interest to researchers for its modified

solubility and potential as an intermediate in the synthesis of more complex folate conjugates

for targeted drug delivery and imaging applications. Accurate and comprehensive

spectroscopic data is paramount for the unambiguous identification and quality control of this

compound. This guide aims to provide that critical information in a clear and accessible format.

Spectroscopic Data
The following tables summarize the key spectroscopic data for folic acid methyl ester. This

data is essential for the structural elucidation and purity assessment of the compound.
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Table 1: ¹H NMR Spectroscopic Data of Folic Acid Methyl
Ester

Chemical Shift (δ) ppm Multiplicity Assignment

~8.65 s H-7 (Pteridine ring)

~7.65 d Aromatic CH (p-aminobenzoyl)

~6.65 d Aromatic CH (p-aminobenzoyl)

~4.50 d CH₂-N

~4.35 m α-CH (Glutamic acid)

~3.60 s -OCH₃ (Methyl ester)

~2.20 m γ-CH₂ (Glutamic acid)

~2.00 m β-CH₂ (Glutamic acid)

Note: Data is typically acquired in DMSO-d₆. The precise chemical shifts may vary slightly

depending on the solvent and instrument.

Table 2: ¹³C NMR Spectroscopic Data of Folic Acid
Methyl Ester
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Chemical Shift (δ) ppm Assignment

~174 C=O (γ-carboxyl)

~173 C=O (α-ester)

~166 C=O (Amide)

~162 C-4 (Pteridine ring)

~156 C-2 (Pteridine ring)

~151 C-8a (Pteridine ring)

~148 Aromatic C (p-aminobenzoyl)

~129 Aromatic CH (p-aminobenzoyl)

~121 Aromatic C (p-aminobenzoyl)

~111 Aromatic CH (p-aminobenzoyl)

~52 α-CH (Glutamic acid)

~51 -OCH₃ (Methyl ester)

~45 CH₂-N

~31 β-CH₂ (Glutamic acid)

~27 γ-CH₂ (Glutamic acid)

Note: Data is typically acquired in DMSO-d₆. The precise chemical shifts may vary slightly

depending on the solvent and instrument.

Table 3: FTIR Spectroscopic Data of Folic Acid Methyl
Ester
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Wavenumber (cm⁻¹) Functional Group Assignment

~3400 N-H stretching (Amine and Amide)

~3300 O-H stretching (Carboxylic acid)

~1735 C=O stretching (Ester)

~1690 C=O stretching (Carboxylic acid and Amide I)

~1605
N-H bending (Amine) and C=C stretching

(Aromatic)

~1485 C=C stretching (Aromatic)

~1200 C-O stretching (Ester and Carboxylic acid)

Note: The appearance of a strong absorption band around 1735 cm⁻¹ is a key indicator of

successful esterification.

Table 4: Mass Spectrometry Data of Folic Acid Methyl
Ester

m/z Ion

456.16 [M+H]⁺

478.14 [M+Na]⁺

Note: M represents the folic acid methyl ester molecule. The exact m/z values may vary

slightly based on the ionization technique and instrument calibration.

Experimental Protocols
Synthesis of Folic Acid Methyl Ester via Fischer
Esterification
This protocol describes the synthesis of folic acid methyl ester from folic acid using methanol

as both the reagent and solvent, with a strong acid catalyst.
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Materials:

Folic acid

Methanol (anhydrous)

Sulfuric acid (concentrated)

Sodium bicarbonate

Dichloromethane

Anhydrous sodium sulfate

Round-bottom flask

Reflux condenser

Magnetic stirrer with heating

Separatory funnel

Rotary evaporator

Procedure:

Suspend folic acid in anhydrous methanol in a round-bottom flask equipped with a magnetic

stir bar.

Carefully add a catalytic amount of concentrated sulfuric acid to the suspension.

Attach a reflux condenser and heat the mixture to reflux with stirring. Maintain reflux for the

appropriate reaction time, monitoring the reaction progress by thin-layer chromatography

(TLC).

After the reaction is complete, cool the mixture to room temperature.

Remove the excess methanol using a rotary evaporator.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15390113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Redissolve the residue in a mixture of dichloromethane and water.

Carefully neutralize the aqueous layer by the slow addition of sodium bicarbonate until the

effervescence ceases.

Separate the organic layer using a separatory funnel.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

Remove the solvent under reduced pressure to yield the crude folic acid methyl ester.

Purify the crude product by column chromatography on silica gel.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15390113?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15390113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Purification of Folic Acid Methyl Ester

Synthesis

Work-up

Purification

Suspend Folic Acid in Methanol

Add Sulfuric Acid Catalyst

Reflux Reaction Mixture

Evaporate Excess Methanol

Reaction Completion

Dissolve in DCM and Water

Neutralize with Sodium Bicarbonate

Separate Organic Layer

Dry and Evaporate Solvent

Column Chromatography

Crude Product

Obtain Pure Folic Acid Methyl Ester

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15390113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Characterization Workflow

Sample Preparation

Spectroscopic Analysis

Data Interpretation

Dissolve in DMSO-d6 for NMR

1H and 13C NMR Spectroscopy

Prepare KBr Pellet for FTIR

FTIR Spectroscopy

Prepare Dilute Solution for MS

Mass Spectrometry (ESI-MS)

Structural Elucidation and Purity Assessment

Click to download full resolution via product page

To cite this document: BenchChem. [Spectroscopic and Synthetic Profile of Folic Acid Methyl
Ester: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15390113#spectroscopic-data-nmr-ir-ms-of-folic-
acid-methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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